(E)-N-allyl-2-((5-(4-chlorophenyl)furan-2-yl)methylene)hydrazinecarbothioamide

• IUPAC Name: 1-[(E)-[5-(4-chlorophenyl)furan-2-yl]methylideneamino]-3-prop-2-enylthiourea
• InChI: InChI=1S/C15H14ClN3OS/c1-2-9-17-15(21)19-18-10-13-7-8-14(20-13)11-3-5-12(16)6-4-11/h2-8,10H,1,9H2,(H2,17,19,21)/b18-10+
• InChI Key: CJEYHVKQKDGUMQ-VCHYOVAHSA-N
• Canonical SMILES: C=CCNC(=S)NN=CC1=CC=C(O1)C2=CC=C(C=C2)Cl
• Isomeric SMILES: C=CCNC(=S)N/N=C/C1=CC=C(O1)C2=CC=C(C=C2)Cl
• Molecular Formula: C15H14ClN3OS
• Molecular Weight: 319.8 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “(E)-N-allyl-2-((5-(4-chlorophenyl)furan-2-yl)methylene)hydrazinecarbothioamide” are not explicitly mentioned in the sources I found. Chemical reactions can be influenced by factors such as temperature, pressure, and the presence of other substances.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include aspects such as solubility, melting point, boiling point, and reactivity. Specific physical and chemical properties for “this compound” were not found in the sources I accessed.

Scientific Research Applications

Corrosion Inhibition

A study by Khaled (2006) highlights the use of hydrazine carbodithioic acid derivatives, which share structural similarities with the compound , for the corrosion inhibition of mild steel in hydrochloric acid solutions. These inhibitors act through adsorption following the Langmuir isotherm, demonstrating the potential application of such compounds in protecting metals against corrosion (K. F. Khaled, 2006).

Synthesis of Heterocyclic Compounds

Research by Ramadan (2019) on the synthesis of arylidene-hydrazinyl-thiazolines and their precursors, including N-(3-chlorophenyl)hydrazinecarbothioamide derivatives, showcases the compound's role in generating heterocyclic systems. Such compounds are of interest for their diverse potential applications, including pharmaceuticals and materials science (E. Ramadan, 2019).

Biological Activities

The compound (E)-2-(Furan-2-ylmethylene)hydrazine-1-carbothioamide, a structurally related molecule, was identified as a potent urease inhibitor in a study by Saeed et al. (2015). This finding highlights the potential biomedical applications of such compounds in designing inhibitors for enzymes involved in various diseases (A. Saeed et al., 2015).

Antimicrobial and Anticancer Properties

A series of hydrazinecarbothioamide derivatives were evaluated for their antimicrobial and anticancer activities. Compounds like N-allyl-2-(2,4-dinitrophenyl)hydrazine-1-carbothioamide have been synthesized and shown to possess promising biological activities, which underscores the therapeutic potential of these chemicals in drug development (K. Abou‐Melha, 2021).

Fluorescent Probes and Material Science

TCC, a hydrazine-carbothioamide-based fluorescent chemosensor, demonstrates the versatility of such compounds in detecting metal ions like Zn2+. Its application in environmental monitoring and biological systems showcases the broad utility of these compounds beyond pharmaceuticals (Boeon Suh et al., 2022).